![molecular formula C12H16O4 B1246084 4-[2-(2-Methoxyethoxy)ethoxy]benzaldehyde CAS No. 64994-51-0](/img/structure/B1246084.png)
4-[2-(2-Methoxyethoxy)ethoxy]benzaldehyde
Overview
Description
4-[2-(2-Methoxyethoxy)ethoxy]benzaldehyde, also known as 4-methoxyethoxyethoxybenzaldehyde, is an aromatic aldehyde with a wide range of applications in scientific research. It is a versatile compound with a unique combination of chemical and physical properties, making it especially attractive for a number of applications in the laboratory.
Scientific Research Applications
Capped-porphyrin Precursors
- Application: In crystallography, derivatives of benzaldehyde like 2-[3-(tosyloxy)propoxy]benzaldehyde and 2-[2-(tosyloxy)ethoxy]-benzaldehyde are used for their unique conformational properties. They are vital in studying crystal structures, which can have broader implications in materials science and chemistry (Jene et al., 1999).
Linkers for Solid Phase Organic Synthesis
- Application: Electron-rich benzaldehyde derivatives are investigated for use as linkers in solid phase organic synthesis. This involves the formation of secondary amine derivatives, indicating their utility in complex organic synthesis processes (Swayze, 1997).
Oxidation and Mechanism Studies
- Application: Methoxy benzaldehydes, including their derivatives, are studied for their oxidation properties in aqueous acetic acid media. These studies are crucial in understanding the kinetics and mechanisms of oxidation reactions in organic compounds (Malik et al., 2016).
Synthesis of Novel Copolymers
- Application: Methoxy-substituted benzaldehydes are used in the synthesis of novel copolymers with applications in materials science. Their role in the creation of new polymer structures highlights their importance in developing advanced materials (Kharas et al., 2016).
Microwave Solvothermal Syntheses
- Application: In a study of Co(II)4O4 cubes, derivatives of benzaldehyde like 2-hydroxy-3-methoxy-benzaldehyde are used to understand solvothermal syntheses. These compounds assist in exploring the efficiency and quality of crystal structures (Zhang et al., 2013).
Enzyme Catalyzed Asymmetric C–C-Bond Formation
- Application: In chemical engineering, derivatives like 3-methoxybenzaldehyde are used to study enzyme-catalyzed C–C-bond formations. This has implications in developing asymmetric synthesis processes (Kühl et al., 2007).
Oxidation Studies with Oxoruthenium Compounds
- Application: Methoxy substituted benzaldehydes are utilized in studies involving oxidation by oxoruthenium compounds. These studies are crucial in understanding oxidation mechanisms in organic chemistry (Lai et al., 2002).
Properties
IUPAC Name |
4-[2-(2-methoxyethoxy)ethoxy]benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O4/c1-14-6-7-15-8-9-16-12-4-2-11(10-13)3-5-12/h2-5,10H,6-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QBLWGIVLCXPANU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOCCOC1=CC=C(C=C1)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70447286 |
Source
|
| Record name | 4-[2-(2-methoxyethoxy)ethoxy]benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70447286 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
224.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
64994-51-0 |
Source
|
| Record name | 4-[2-(2-methoxyethoxy)ethoxy]benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70447286 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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